N'-(6-chloropyridazin-3-yl)-N,N-dimethylethanimidamide
Overview
Description
N-(6-chloropyridazin-3-yl)-N,N-dimethylethanimidamide (N-CPDE) is a synthetic molecule that is used in a variety of scientific research applications. It is a derivative of pyridazine, a heterocyclic compound that contains one nitrogen atom and three carbon atoms. N-CPDE has been studied extensively in the laboratory and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
1. Structural and Conformational Studies
A study by Bombieri, Artali, and Meneghetti (2003) focused on the structural characteristics of derivatives of N'-(6-chloropyridazin-3-yl)-N,N-dimethylethanimidamide. They investigated their actions at the nAchR receptor and compared their structures with that of epibatidine, a potent nicotinic agonist (Bombieri, Artali, & Meneghetti, 2003).
2. Solubility Analysis
Cao et al. (2012) explored the solubility of 6-chloropyridazin-3-amine, a related compound, in various solvents. This study is relevant for understanding the dissolution and interaction properties of similar compounds (Cao, Liu, Lv, & Yao, 2012).
3. Corrosion Inhibition
Olasunkanmi, Mashuga, and Ebenso (2018) investigated the potential of pyridazine derivatives, including N'-(6-chloropyridazin-3-yl)-N,N-dimethylethanimidamide, in protecting mild steel surfaces from corrosion in acidic solutions. Their study provides insights into the protective and inhibitory properties of these compounds (Olasunkanmi, Mashuga, & Ebenso, 2018).
4. Molecular Interaction Studies
Sallam et al. (2021) synthesized and analyzed the structure of a pyridazine analog. Their research included density functional theory calculations and Hirshfeld surface analysis, offering insights into the molecular behavior of these compounds (Sallam et al., 2021).
5. Antihypertensive Potential
Research by Bellasio et al. (1984) explored N'-(6-chloropyridazin-3-yl)-N,N-dimethylethanimidamide derivatives for their antihypertensive properties in rats, showing the potential therapeutic applications of these compounds (Bellasio, Campi, Di Mola, & Baldoli, 1984).
Mechanism of Action
Target of Action
N’-(6-chloropyridazin-3-yl)-N,N-dimethylethanimidamide is a sulfonamide antimicrobial . Sulfonamides are structural analogs of p-aminobenzoic acid, a precursor in the biosynthesis of folate, a required component for nucleic acid biosynthesis .
Mode of Action
The mode of action of N’-(6-chloropyridazin-3-yl)-N,N-dimethylethanimidamide involves its competitive inhibition of bacterial DNA synthesis . This is achieved by interfering with the action of dihydropteroate synthase (EC 2.5.1.15), an enzyme that catalyzes the formation of dihydropteroate from p-aminobenzoic acid and dihydropteridine-hydroxymethyl-pyrophosphate .
Biochemical Pathways
The biochemical pathways affected by N’-(6-chloropyridazin-3-yl)-N,N-dimethylethanimidamide are those involved in the biosynthesis of folate. By inhibiting the enzyme dihydropteroate synthase, the compound prevents the formation of dihydropteroate, a key intermediate in the folate biosynthesis pathway . This results in a decrease in the availability of folate, which is essential for nucleic acid synthesis.
Pharmacokinetics
It is known that sulfonamides, in general, have high gi absorption and are bbb permeant .
Result of Action
The result of the action of N’-(6-chloropyridazin-3-yl)-N,N-dimethylethanimidamide is the inhibition of bacterial growth. By interfering with the biosynthesis of folate, the compound prevents the bacteria from synthesizing nucleic acids, which are essential for their growth and replication .
Action Environment
The action of N’-(6-chloropyridazin-3-yl)-N,N-dimethylethanimidamide can be influenced by various environmental factors. For instance, the presence of the compound in soil and water can lead to the selection of microorganisms with resistance to it .
properties
IUPAC Name |
N'-(6-chloropyridazin-3-yl)-N,N-dimethylethanimidamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11ClN4/c1-6(13(2)3)10-8-5-4-7(9)11-12-8/h4-5H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHXNBGBJOOYSEA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NC1=NN=C(C=C1)Cl)N(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90425586 | |
Record name | N'-(6-chloropyridazin-3-yl)-N,N-dimethylethanimidamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90425586 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(6-chloropyridazin-3-yl)-N,N-dimethylethanimidamide | |
CAS RN |
68675-27-4 | |
Record name | N'-(6-chloropyridazin-3-yl)-N,N-dimethylethanimidamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90425586 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.